Cas no 7473-70-3 (3,9-Phenanthrenedicarbonitrile)

• Product Name: 3,9-Phenanthrenedicarbonitrile
• CAS No: 7473-70-3
• MF: C₁₆H₈N₂
• MW: 228.248123168945
• CID: 980136
• PubChem ID: 344025
• Update Time: 2025-04-19

3,9-Phenanthrenedicarbonitrile Chemical and Physical Properties

Names and Identifiers

• phenanthrene-3,9-dicarbonitrile
• 3,9-Dicyanophenanthrene
• 3,9-Phenanthrenedicarbonitrile
• CHEMBL4449787
• NSC400688
• NS00126232
• SCHEMBL16929711
• DTXSID20322216
• NSC-400688
• 7473-70-3
• DS-013988

• Inchi： 1S/C16H8N2/c17-9-11-5-6-12-8-13(10-18)14-3-1-2-4-15(14)16(12)7-11/h1-8H
• InChI Key： WBWPSANNFOGIFF-UHFFFAOYSA-N
• SMILES： N#CC1C=C2C=CC(C#N)=CC2=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 228.06884
• Monoisotopic Mass: 228.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives